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Compound of Interest

Compound Name: Decarboxy moxifloxacin

CAS No.: 1322062-57-6

Cat. No.: B1147198

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Decarboxy moxifloxacin is a key impurity and degradation product of Moxifloxacin, a fourth-generation synthetic fluoroquinolone antibiotic.[1][2] As a

reference standard, it plays a vital role in the development, validation, and quality control of analytical methods for moxifloxacin drug substances and 

This technical guide provides an in-depth overview of Decarboxy moxifloxacin, including its physicochemical properties, proposed synthesis, analyt

methodologies, and its formation pathway. The information is intended to support researchers, scientists, and drug development professionals in their

moxifloxacin and its related impurities.

Physicochemical Properties
The fundamental physicochemical properties of Decarboxy moxifloxacin are summarized in the table below. These properties are essential for the d

of analytical methods and for understanding its behavior in various matrices.

Property Value Source

Chemical Name

1-Cyclopropyl-6-fluoro-8-methoxy-7-[(4aS,7aS)-

octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl]-4(1H)-

quinolinone

[4]

Synonyms
Decarboxy Moxifloxacin, Moxifloxacin Decarboxy

Analog
[4]

CAS Number 1322062-57-6 [4]

Molecular Formula C₂₀H₂₄FN₃O₂ [4]

Molecular Weight 357.42 g/mol [4]

Appearance Brown Powder [5]

Purity >95% (HPLC) [6]

Predicted pKa 10.63 ± 0.20 [7]

Predicted Boiling Point 561.3 ± 50.0 °C [7]

Predicted Density 1.300 ± 0.06 g/cm³ [7]

Storage Conditions 2-8°C Refrigerator; -10 to -25°C for long-term storage [3][5]

Solubility Soluble in DMSO [2]
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Formation Pathway: Photodegradation of Moxifloxacin
Decarboxy moxifloxacin is primarily formed as a photodegradation product of moxifloxacin. The process is influenced by factors such as pH and the

light. The proposed pathway involves the decarboxylation of the moxifloxacin molecule, leading to the formation of this impurity. Understanding this pa

crucial for developing stable formulations of moxifloxacin and for impurity profiling during stability studies.[8][9][10]
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Moxifloxacin Photodegradation Pathway

Experimental Protocols
Proposed Synthesis of Decarboxy Moxifloxacin
A specific, detailed synthesis protocol for Decarboxy moxifloxacin is not readily available in the public domain as it is primarily a degradation produc

based on the known chemical transformation, a plausible synthesis can be achieved through the decarboxylation of moxifloxacin. The following is a p

experimental protocol based on general methods for the decarboxylation of quinolone carboxylic acids. This protocol should be considered a starting 

require optimization.

Objective: To synthesize Decarboxy moxifloxacin from moxifloxacin hydrochloride.

Materials:

Moxifloxacin Hydrochloride

High-boiling point solvent (e.g., Diphenyl ether, N-Methyl-2-pyrrolidone)

Inert gas (e.g., Nitrogen or Argon)

Hydrochloric acid (for workup)

Sodium bicarbonate solution (for workup)

Organic solvent for extraction (e.g., Dichloromethane or Ethyl acetate)

Drying agent (e.g., Anhydrous sodium sulfate)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add moxifloxacin hydrochloride and a high-boiling p

Inert Atmosphere: Purge the system with an inert gas for 15-20 minutes to remove any oxygen.

Heating: Heat the reaction mixture to a high temperature (typically >200°C, the exact temperature will need to be optimized) under an inert atmosp

progress of the decarboxylation can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Reaction Monitoring: Periodically take aliquots from the reaction mixture to monitor the disappearance of the starting material and the formation of t
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Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with an organic solvent and wash with a dilute hyd

solution, followed by a saturated sodium bicarbonate solution, and finally with brine.

Extraction and Drying: Separate the organic layer, dry it over anhydrous sodium sulfate, and filter.

Purification: Concentrate the organic extract under reduced pressure. The crude product can be purified by column chromatography on silica gel us

appropriate solvent system (e.g., a mixture of dichloromethane and methanol).

Characterization: The purified Decarboxy moxifloxacin should be characterized by spectroscopic methods (¹H NMR, ¹³C NMR, Mass Spectromet

confirm its identity and purity.
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Decarboxy Moxifloxacin Synthesis Workflow

Analytical Method: High-Performance Liquid Chromatography (HPLC)
The following is a general HPLC method that can be adapted for the quantification of Decarboxy moxifloxacin and for monitoring the degradation of

Method validation according to ICH guidelines is necessary for its intended use.[11][12][13]

Objective: To develop and validate an HPLC method for the determination of Decarboxy moxifloxacin.
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Parameter Condition

Instrument High-Performance Liquid Chromatography system with UV detector

Column C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Mobile Phase

A mixture of a phosphate buffer (e.g., 20 mM potassium dihydrogen phosphate, 

adjusted to 3.0 with phosphoric acid) and acetonitrile in a ratio of approximately

75:25 (v/v). The exact ratio may need optimization.

Flow Rate 1.0 mL/min

Detection Wavelength 293 nm

Injection Volume 20 µL

Column Temperature 30°C

Standard Preparation

Prepare a stock solution of Decarboxy moxifloxacin reference standard in a suita

solvent (e.g., DMSO or a mixture of mobile phase). Prepare working standards b

diluting the stock solution with the mobile phase to achieve a concentration rang

that covers the expected levels of the impurity.

Sample Preparation
For drug substance, dissolve a known amount in the mobile phase. For drug pro

an extraction step may be necessary.

Quantification
Use an external standard method to calculate the concentration of Decarboxy

moxifloxacin in the samples based on the peak area response.

digraph "HPLC Analysis Workflow" {

graph [rankdir="TB", splines=ortho, nodesep=0.4];

node [shape=rectangle, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor=

edge [fontname="Arial", fontsize=10, color="#5F6368"];

Sample_Prep [label="Sample and Standard\nPreparation", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF

HPLC_Analysis [label="HPLC Injection\nand Data Acquisition", fillcolor="#FBBC05", fontcolor="#202124"];

Data_Processing [label="Peak Integration\nand Quantification", fillcolor="#34A853", fontcolor="#FFFFFF"];

Result [label="Reportable Value\n(e.g., % Impurity)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"

Sample_Prep -> HPLC_Analysis;

HPLC_Analysis -> Data_Processing;

Data_Processing -> Result;

}

HPLC Analysis Workflow

Conclusion
The Decarboxy moxifloxacin reference standard is an indispensable tool for the pharmaceutical industry to ensure the quality, safety, and efficacy o

moxifloxacin-containing products. This technical guide provides a comprehensive overview of its properties, formation, and analysis. The presented e

protocols and logical diagrams are intended to serve as a valuable resource for scientists and researchers in their analytical and drug development en

Further investigation into obtaining a certified reference material with a complete certificate of analysis is recommended for rigorous quantitative appli

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental 

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering
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